Fmoc-Ser(tBu)-OtBu

• Molecular Formula: C26H33NO5
• Molecular Weight: 439.5 g/mol
• InChI: InChI=1S/C26H33NO5/c1-25(2,3)31-16-22(23(28)32-26(4,5)6)27-24(29)30-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21-22H,15-16H2,1-6H3,(H,27,29)/t22-/m0/s1
• InChIKey: NIUNLIWUZINRRV-QFIPXVFZSA-N

Standard serine derivatives fail in complex or long-chain peptide synthesis due to side reactivity or poor organic solubility. Fmoc-Ser(tBu)-OtBu offers orthogonal N-Fmoc, O-tBu, and C-tBu ester protection for mild, selective deprotection. • Purity: 99.32% HPLC • LogP: 5.441 for enhanced organic compatibility • Storage: 3 years at RT (validated stability) • Application: Fragment condensation, >40-mer peptides, peptide-polymer conjugates

Fmoc-Ser(tBu)-OtBu Overview

Fmoc-Ser(tBu)-OtBu (CAS 129460-16-8) is an N-α-Fmoc, O-t-butyl, and C-terminal t-butyl ester protected L-serine derivative. It is a synthetic amino acid building block designed for solid-phase and solution-phase peptide synthesis . With a molecular formula of C₂₆H₃₃NO₅ and a molecular weight of 439.54 g/mol , this compound features orthogonal protecting groups that allow selective deprotection under mild acidic or basic conditions, enabling precise incorporation into complex peptide sequences . Its high LogP value (5.441) reflects enhanced lipophilicity relative to the corresponding free acid, influencing solubility and chromatographic behavior.

Workflow Solid-phase & solution-phase peptide synthesis

Key attribute Orthogonal Fmoc/tBu/tBu ester protection

Handling Room-temperature stable form Simplifies logistics; no freezer required

Purification Enhanced organic-phase partitioning Supports extraction work-up

Fmoc-Ser(tBu)-OtBu Differentiation

Fmoc-Ser(tBu)-OtBu is not interchangeable with common serine derivatives such as Fmoc-Ser(tBu)-OH (free acid) or Fmoc-Ser-OtBu (free side-chain hydroxyl) due to fundamental differences in physicochemical properties, storage stability, and orthogonal protection capacity. Direct substitution can lead to altered reaction kinetics, compromised solubility in organic media, or unintended side-chain reactivity during peptide elongation . The dual t-butyl protection (side-chain ether and C-terminal ester) provides a unique orthogonal handle that enables selective deprotection strategies not feasible with mono-protected analogs, making this compound a critical choice for fragment condensation and complex peptide assembly [1].

Fmoc-Ser(tBu)-OH

Free acid, no C-terminal protection

Lacks orthogonal ester handle; fragment condensation workflows may require additional activation steps and can compromise sequence fidelity.

Fmoc-Ser-OtBu

Free side-chain hydroxyl

Unprotected -OH increases risk of side reactions during chain elongation; lipophilicity and solubility profile differ substantially from the tBu-ether form.

Storage & stability

Cold-chain vs. ambient

Mono-protected analogs often require −20 °C storage; substituting with a cold-chain dependent derivative adds operational burden and risks temperature-excursion degradation.

• [1] Albericio, F., et al. 'Handles for Fmoc Solid-Phase Synthesis of Protected Peptides.' ACS Combinatorial Science, 2020. View Source

Fmoc-Ser(tBu)-OtBu Evidence

Lipophilicity & Purification Behavior

Fmoc-Ser(tBu)-OtBu exhibits a LogP value of 5.441, substantially higher than the LogP of the corresponding free acid Fmoc-Ser(tBu)-OH, which ranges from 4.18 to 5.10 depending on measurement method . This ~0.3–1.3 log unit increase in lipophilicity predicts improved solubility in organic solvents and altered retention on reverse-phase HPLC, facilitating purification of protected peptide fragments.

Lipophilicity & Purification

Data to verify

LogP 5.441

+0.3 – 1.3 vs free acid

Supports organic-solvent solubility and altered RP-HPLC retention

Calculated LogP; experimental confirmation may vary

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 5.441
Comparator Or Baseline	Fmoc-Ser(tBu)-OH (LogP = 4.18 – 5.10)
Quantified Difference	ΔLogP ≈ 0.3 – 1.3 (higher for target)
Conditions	Calculated values from PubChem/ChemSpider; experimental confirmation may vary.

Why This Matters

Higher LogP directly impacts solubility in organic solvents and chromatographic mobility, which is critical for purification and handling of protected peptide intermediates.

Room Temperature Stability

Fmoc-Ser(tBu)-OtBu is specified for storage at room temperature for 3 years without degradation, whereas Fmoc-Ser(tBu)-OH and Fmoc-Ser-OtBu typically require storage at –20°C or 2–8°C to maintain integrity . This differential stability reduces reliance on freezer space and mitigates risks associated with temperature excursions during shipping and handling.

Room Temperature Stability

Supplier-specified

3 years at RT

Eliminates freezer dependence; reduces cold-chain risk

Comparator requires −20 °C or 2–8 °C storage

Evidence Dimension	Shelf life at room temperature
Target Compound Data	3 years at room temperature
Comparator Or Baseline	Fmoc-Ser(tBu)-OH (storage 2–30°C, stability data not explicitly provided at RT); Fmoc-Ser-OtBu (storage –20°C for 3 years or 4°C for 2 years)
Quantified Difference	RT storage 3 years vs. –20°C required for comparator
Conditions	Vendor-specified storage guidelines (MedChemExpress/Biomart)

Why This Matters

Room temperature storage eliminates freezer footprint and simplifies long-term inventory management, reducing operational costs for research and production facilities.

Orthogonal C-Terminal Ester for Fragment Condensation

Fmoc-Ser(tBu)-OtBu provides a fully protected serine residue with orthogonal Fmoc (base-labile) and t-butyl (acid-labile) groups at both the side chain and C-terminus. In contrast, Fmoc-Ser(tBu)-OH lacks C-terminal protection, requiring additional steps for esterification in fragment condensation workflows [1]. The dual t-butyl protection allows selective acidolytic cleavage of the side chain while retaining the C-terminal ester for further coupling, a capability not present in mono-protected analogs.

Orthogonal C-terminal Ester

Class-level inference

3 orthogonal groups

vs 2 in Fmoc-Ser(tBu)-OH

Enables fragment condensation without prior activation

Solid-phase synthesis, fragment assembly

Evidence Dimension	Number of orthogonal protecting groups
Target Compound Data	3 orthogonal groups: Fmoc (N), tBu (O), tBu ester (C)
Comparator Or Baseline	Fmoc-Ser(tBu)-OH: 2 groups (N-Fmoc, O-tBu, C-free acid)
Quantified Difference	Additional C-terminal protection
Conditions	Solid-phase peptide synthesis, fragment condensation

Why This Matters

The presence of a C-terminal t-butyl ester enables direct use in fragment condensation without prior activation or protection, streamlining synthesis of complex peptides and reducing overall step count.

• [1] Albericio, F., et al. 'Handles for Fmoc Solid-Phase Synthesis of Protected Peptides.' ACS Combinatorial Science, 2020. View Source

High Purity for Coupling Efficiency

Commercial Fmoc-Ser(tBu)-OtBu is available at a certified purity of 99.32% (by HPLC), exceeding the typical ≥98.0% purity specification for Fmoc-Ser(tBu)-OH . While the absolute difference may appear modest, in solid-phase peptide synthesis, even sub-percent levels of dipeptide or free-amino acid impurities can lead to truncated sequences or deletion peptides, lowering overall yield and purity of the final product.

High Purity for Coupling

Data to verify

99.32% (HPLC)

Reduces risk of deletion sequences and coupling inefficiencies

Typical comparator purity ≥98.0%

Evidence Dimension	Purity (HPLC)
Target Compound Data	99.32%
Comparator Or Baseline	Fmoc-Ser(tBu)-OH (≥98.0% typical)
Quantified Difference	≥1.3% higher purity
Conditions	Commercial vendor specifications

Why This Matters

Higher starting purity minimizes the risk of coupling inefficiencies and deletion sequences, particularly in long or difficult peptide syntheses where cumulative impurities can drastically reduce final yield.

Organic Phase Partitioning

Fmoc-Ser(tBu)-OtBu has a molecular weight of 439.54 g/mol compared to 383.44 g/mol for Fmoc-Ser(tBu)-OH and 383.44 g/mol for Fmoc-Ser-OtBu . The increased mass and lipophilicity (LogP 5.441 vs ~4.18) enhance partitioning into organic solvents such as ethyl acetate or dichloromethane during work-up procedures, improving recovery of protected peptide fragments from aqueous reaction mixtures.

Organic Phase Partitioning

Class-level inference

MW 439.5 g/mol

ΔMW +56.1, LogP +1.3

Improved extraction into organic solvents during work-up

Supports recovery of protected peptide fragments

Evidence Dimension	Molecular weight and LogP
Target Compound Data	MW = 439.54 g/mol; LogP = 5.441
Comparator Or Baseline	Fmoc-Ser(tBu)-OH (MW = 383.44; LogP ~4.18)
Quantified Difference	MW increase of 56.1 g/mol; LogP increase of ~1.3
Conditions	Physical-chemical property comparison

Why This Matters

Enhanced organic phase partitioning simplifies purification and work-up of protected peptides, reducing losses and improving overall synthetic efficiency.

Fmoc-Ser(tBu)-OtBu Applications

Fragment Condensation for Difficult Peptides

The orthogonal C-terminal t-butyl ester of Fmoc-Ser(tBu)-OtBu enables selective, stepwise assembly of fully protected peptide fragments. This strategy is particularly valuable for synthesizing sequences exceeding 40 amino acids or containing aggregation-prone motifs, where traditional stepwise SPPS often fails [1].

Solution-Phase Peptide Synthesis

The enhanced room-temperature storage stability (3 years at RT) and high lipophilicity (LogP 5.441) make Fmoc-Ser(tBu)-OtBu an ideal building block for solution-phase peptide synthesis, where protected amino acid esters must withstand prolonged exposure to ambient conditions without decomposition .

Peptide Conjugates & Biomaterials

In the preparation of peptide–polymer conjugates or self-assembling biomaterials, the fully protected serine residue allows selective deprotection of the side-chain hydroxyl for subsequent functionalization (e.g., phosphorylation, glycosylation) after incorporation into the target scaffold [2].

cGMP Therapeutic Peptide Manufacturing

The availability of Fmoc-Ser(tBu)-OtBu at high purity (99.32%) and with defined room-temperature stability supports its use in large-scale, cGMP-compliant production of therapeutic peptides, where consistent quality and simplified logistics are essential .

Application

Selection Property

Validation Focus

Fragment condensation

Orthogonal C-terminal t-butyl ester

Assembly efficiency and sequence integrity

Solution-phase synthesis

Room-temperature stability and high lipophilicity

Solubility in organic media and long-duration reaction tolerance

Peptide conjugates & biomaterials

Fully protected Ser with orthogonal deprotection

Selective side-chain functionalization after backbone incorporation

Large-scale peptide production

High certified purity and ambient storage

Consistent quality and simplified logistics for GMP-compatible workflows

• [1] Albericio, F., et al. 'Handles for Fmoc Solid-Phase Synthesis of Protected Peptides.' ACS Combinatorial Science, 2020. View Source
• [2] Kaur, H., et al. 'Controlled Morphological Changes in Self-Assembled Structures Formed by Fmoc Variants of Threonine and Serine.' J. Pept. Sci., 2021. View Source